Cas no 97583-52-3 (bis((5-amino-2,2-dimethyl-1,3-dioxan-5-yl)methanol), oxalic acid)

• Product Name: bis((5-amino-2,2-dimethyl-1,3-dioxan-5-yl)methanol), oxalic acid
• CAS No: 97583-52-3
• MF: C₁₆H₃₂N₂O₁₀
• MW: 412.432685852051
• CID: 801251
• PubChem ID: 57357087
• Update Time: 2025-06-08

bis((5-amino-2,2-dimethyl-1,3-dioxan-5-yl)methanol), oxalic acid Chemical and Physical Properties

Names and Identifiers

• 5-AMINO-2,2-DIMETHYL-1,3-DIOXANE-5-METHANOL OXALATE (2:1)
• (5-amino-2,2-dimethyl-1,3-dioxan-5-yl)methanol,oxalic acid
• bis((5-amino-2,2-dimethyl-1,3-dioxan-5-yl)methanol), oxalic acid
• 97583-52-3
• EN300-182776
• 5-Amino-2,2-dimethyl-1,3-dioxane-5-methanol oxalate(2:1)
• Oxalic acid--(5-amino-2,2-dimethyl-1,3-dioxan-5-yl)methanol (1/2)
• DTXSID20723547
• (5-amino-2,2-dimethyl-1,3-dioxan-5-yl)methanol;oxalic acid
• bis((5-amino-2,2-dimethyl-1,3-dioxan-5-yl)methanol); oxalic acid
• AKOS040767333
• Bis((5-amino-2,2-dimethyl-1,3-dioxan-5-yl)methanol),oxalicacid

• Inchi： 1S/2C7H15NO3.C2H2O4/c2*1-6(2)10-4-7(8,3-9)5-11-6;3-1(4)2(5)6/h2*9H,3-5,8H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key： GVMGBQAHSOLAIK-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC(CO)(C1)N.O1C(C)(C)OCC(CO)(C1)N.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 412.20600
• Monoisotopic Mass: 412.20569522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 204Ų

Experimental Properties

• PSA: 204.02000
• LogP: -0.52560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on bis((5-amino-2,2-dimethyl-1,3-dioxan-5-yl)methanol), oxalic acid

Introduction to Bis((5-amino-2,2-dimethyl-1,3-dioxan-5-yl)methanol), Oxalic Acid (CAS No. 97583-52-3)

Bis((5-amino-2,2-dimethyl-1,3-dioxan-5-yl)methanol), oxalic acid) is a specialized compound with significant applications in the field of pharmaceuticals and chemical research. This compound, identified by its CAS number 97583-52-3, has garnered attention due to its unique structural properties and potential therapeutic benefits. The intricate molecular architecture of this compound, featuring a combination of 5-amino and 2,2-dimethyl functional groups within a 1,3-dioxan backbone, makes it a versatile candidate for various biochemical interactions.

The compound's relevance in modern chemical biology stems from its ability to participate in multiple biochemical pathways. Recent studies have highlighted the role of such dioxane derivatives in modulating enzyme activities and cellular signaling mechanisms. Specifically, the 5-amino group serves as a potential site for hydrogen bonding and interaction with biological targets, while the 2,2-dimethyl substitution enhances steric stability, making it more resistant to degradation under physiological conditions.

In the realm of pharmaceutical research, Bis((5-amino-2,2-dimethyl-1,3-dioxan-5-yl)methanol), oxalic acid) has been explored for its potential as an intermediate in the synthesis of novel drug candidates. Its structural motifs are reminiscent of natural products that exhibit pharmacological activity, prompting investigations into its efficacy as a precursor for therapeutic agents. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of certain kinases and proteases involved in inflammatory responses.

The integration of advanced computational chemistry techniques has further elucidated the mechanistic aspects of this compound. Molecular dynamics simulations and quantum mechanical calculations have revealed that the 1,3-dioxan ring provides a stable scaffold for interactions with biological macromolecules. This stability is crucial for designing molecules that can withstand the dynamic environment within cells, thereby improving drug bioavailability and efficacy.

The synthesis of Bis((5-amino-2,2-dimethyl-1,3-dioxan-5-yl)methanol), oxalic acid) involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The process typically begins with the functionalization of the dioxane ring followed by the introduction of the 5-amino and 2,2-dimethyl groups. Recent advancements in catalytic methods have enabled more efficient and sustainable routes to this compound, reducing waste and improving yields.

In industrial applications, this compound serves as a key intermediate in the production of specialty chemicals used in agrochemicals and material science. Its ability to form stable complexes with metals makes it valuable in catalytic processes and as a chelating agent. Such applications underscore the broad utility of Bis((5-amino-2,2-dimethyl-1,3-dioxan-5-yl)methanol), oxalic acid) beyond pharmaceuticals.

The environmental impact of using Bis((5-amino-2,2-dimethyl-1,3-dioxan-5-yl)methanol), oxalic acid) as a chemical intermediate has also been studied. Research indicates that proper handling and disposal protocols can mitigate any potential ecological risks associated with its use. Efforts are ongoing to develop greener synthetic routes that minimize environmental footprint while maintaining high product quality.

Future directions in research focus on expanding the pharmacological applications of this compound. By leveraging its unique structural features, scientists aim to develop new therapeutic strategies for diseases such as cancer and neurodegenerative disorders. Collaborative efforts between academia and industry are essential to translate these findings into tangible medical breakthroughs.

In conclusion, Bis((5-amino-2,2-dimethyl-1,3-dioxan-5-yl)methanol), oxalic acid) (CAS No. 97583-52-3) is a multifaceted compound with significant potential in pharmaceuticals and chemical industry applications. Its intricate molecular design and diverse functional groups make it a valuable candidate for further research and development. As our understanding of its properties continues to grow, so too will its role in advancing scientific and medical progress.